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Compound of Interest

Compound Name:
4-Hydroxy-5-methylisophthalic

acid

CAS No.: 4365-31-5

Cat. No.: B175720

Get Quote

Executive Summary & Chemical Profile
4-Hydroxy-5-methylisophthalic acid (HMPA) (CAS: 4365-31-5) represents a distinct class of

"functionalized aromatic monomers." Unlike standard isophthalic acid, which serves primarily

as a structural spacer in commodity polyesters (e.g., PET modifications), HMPA introduces two

critical electronic and steric modifiers: a phenolic hydroxyl group and a methyl group at the 5-

position.

These substituents break the structural symmetry and introduce lateral hydrogen bonding sites,

making HMPA a high-value candidate for:

Functionalized High-Performance Polyesters: Enhancing glass transition temperature (

) and providing "handles" for post-polymerization modification (e.g., grafting bioactive
agents).

Metal-Organic Frameworks (MOFs): Acting as a tri-topic or modified di-topic linker where the

phenolic oxygen can participate in secondary metal binding or pore-environment tuning for
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gas separation.

Chemical Profile
Property Specification

IUPAC Name
4-hydroxy-5-methylbenzene-1,3-dicarboxylic

acid

Molecular Formula

Molecular Weight 196.16 g/mol

Functional Groups
2x Carboxylic Acid (Aryl), 1x Hydroxyl

(Phenolic), 1x Methyl

pKa Values (Est.)
,

,

Solubility
Soluble in DMSO, DMF, Alcohols; Sparingly

soluble in water

Application I: Synthesis of Functionalized
Copolyesters
Context: Standard aromatic polyesters often lack reactive sites for surface modification.

Incorporating HMPA as a co-monomer (typically 5–20 mol%) introduces pendant phenolic

groups. These groups increase the polymer's hydrophilicity and allow for "Click" chemistry or

further esterification without degrading the backbone.

Mechanistic Insight
The steric bulk of the 5-methyl group disrupts chain packing, which can improve solubility in

organic solvents (aiding processing), while the 4-hydroxy group introduces inter-chain

hydrogen bonding, often raising the

compared to non-functionalized analogs.
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Protocol: Melt Transesterification Synthesis
This protocol utilizes the diethyl ester derivative (Diethyl 4-hydroxy-5-methylisophthalate) to

prevent decarboxylation and ensure stoichiometric control.

Materials
Monomer A: Diethyl 4-hydroxy-5-methylisophthalate (DE-HMPA)

Monomer B: 1,4-Butanediol (Excess)

Catalyst: Titanium(IV) butoxide (

), 200 ppm

Stabilizer: Irganox 1010 (Antioxidant)

Step-by-Step Methodology
Esterification Stage (Oligomerization):

Load DE-HMPA and 1,4-Butanediol (1:2.2 molar ratio) into a 3-neck round-bottom flask

equipped with a mechanical stirrer, nitrogen inlet, and Dean-Stark trap.

Purge with

for 30 minutes.

Heat to 160°C until the melt is clear. Add catalyst (

).

Raise temperature to 190°C over 1 hour. Collect ethanol distillate. Critical: The phenolic

OH is less reactive than the aliphatic diol but can participate in transesterification if

temperatures exceed 240°C. Keep this stage below 200°C.

Polycondensation Stage:

Apply vacuum gradually (target < 1 mbar) to remove excess diol and drive molecular

weight build-up.
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Raise temperature to 220°C. Stir at constant torque.

End-Point: Stop reaction when torque stabilizes or "Weisenberg effect" (climbing the stirrer

shaft) is observed.

Work-up:

Dissolve the resulting polymer in Chloroform or DMF.

Precipitate into cold Methanol.

Filter and dry under vacuum at 60°C for 24 hours.

Workflow Diagram (Polymerization)
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Caption: Melt transesterification workflow for HMPA-based polyesters, emphasizing controlled

vacuum stages to prevent phenolic cross-linking.

Application II: Metal-Organic Frameworks (MOFs)
Context: HMPA is an excellent ligand for MOFs. The dicarboxylate motif forms the structural

"struts" (typically coordinating to Zn, Cu, or Zr clusters), while the hydroxyl group points into the

pore. This "free" hydroxyl group is critical for:

Gas Separation: Preferential binding of

over

via hydrogen bonding.

Sensing: The phenolic proton can be transferred or interact with analytes (e.g., quenching

fluorescence upon binding heavy metals).
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Protocol: Solvothermal Synthesis of Zn-HMPA MOF
Based on general protocols for 5-substituted isophthalate MOFs.

Materials
Ligand: 4-Hydroxy-5-methylisophthalic acid (HMPA)

Metal Source: Zinc Nitrate Hexahydrate (

)

Solvent: DMF / Ethanol / Water (4:1:1 v/v)

Modulator: Acetic acid (optional, to control crystal size)

Step-by-Step Methodology
Precursor Dissolution:

Dissolve 1.0 mmol HMPA and 2.0 mmol

in 20 mL of the solvent mixture.

Sonicate for 10 minutes to ensure homogeneity.

Solvothermal Reaction:

Transfer solution to a Teflon-lined stainless steel autoclave (25 mL capacity).

Seal and heat to 100°C for 72 hours. Note: Lower temperatures (80-100°C) favor high

crystallinity for hydroxy-functionalized ligands compared to unsubstituted isophthalic acid.

Activation (Critical Step):

Cool to room temperature naturally.

Filter crystals and wash with DMF (3x) to remove unreacted ligand.
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Solvent Exchange: Soak crystals in anhydrous methanol for 3 days, refreshing solvent

every 24 hours. Reason: Removes high-boiling DMF from pores without collapsing the

framework.

Degassing: Heat under dynamic vacuum (

Torr) at 120°C for 12 hours.

Workflow Diagram (MOF Synthesis)
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Caption: Solvothermal synthesis and activation protocol for HMPA-based Metal-Organic

Frameworks.

Analytical Validation & Expected Results
To validate the successful incorporation of HMPA, researchers should monitor the following

parameters:
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Technique Observation Interpretation

FT-IR Spectroscopy Broad band 3200–3500
Presence of phenolic -OH

(confirming it did not react

during polymerization).

1H NMR (DMSO-d6)
Singlet

ppm

Methyl group protons (integral

confirmation of incorporation

ratio).

DSC (Thermal) Shift

HMPA copolymers typically

show higher

than pure aliphatic polyesters

due to rigid aromatic ring and

H-bonding.

PXRD (for MOFs) Sharp low-angle peaks

Confirms crystallinity and

phase purity (compare to

simulated pattern from single

crystal).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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